Cas no 886497-49-0 (4-(3-Bromo-phenyl)-2-oxo-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester)

• Product Name: 4-(3-Bromo-phenyl)-2-oxo-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester
• CAS No: 886497-49-0
• MF: C₁₂H₁₀BrNO₃S
• MW: 328.181701183319
• CID: 867643
• PubChem ID: 7174190
• Update Time: 2025-04-19

4-(3-Bromo-phenyl)-2-oxo-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-BROMO-PHENYL)-2-OXO-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 4-(3-bromophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxyl ate
• Ethyl 4-(3-bromophenyl)-2,3-dihydro-2-oxo-5-thiazolecarboxylate
• Ethyl4-(3-bromophenyl)-2-oxo-2,3-dihydrothiazole-5-carboxylate
• ethyl 4-(3-bromophenyl)-2-oxo-3H-1,3-thiazole-5-carboxylate
• AKOS026670670
• DTXSID001175008
• Ethyl 4-(3-bromophenyl)-2-oxo-2,3-dihydrothiazole-5-carboxylate
• 886497-49-0
• 4-(3-bromophenyl)-2,3-dihydro-2-oxo-5-thiazolecarboxylic acid ethyl ester
• A915213
• 4-(3-Bromo-phenyl)-2-oxo-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester

• MDL： MFCD06740418
• Inchi： 1S/C12H10BrNO3S/c1-2-17-11(15)10-9(14-12(16)18-10)7-4-3-5-8(13)6-7/h3-6H,2H2,1H3,(H,14,16)
• InChI Key： OUAFBGLEHISQHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C(C(=O)OCC)SC(N1)=O

Computed Properties

• Exact Mass: 326.95648g/mol
• Monoisotopic Mass: 326.95648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.7Ų